Cas no 53963-14-7 (Propane, 1,1,3-tripropoxy-)

Propane, 1,1,3-tripropoxy- structure
Propane, 1,1,3-tripropoxy- structure
Product Name:Propane, 1,1,3-tripropoxy-
CAS No:53963-14-7
MF:C12H26O3
MW:218.333044528961
CID:355976
PubChem ID:13183679
Update Time:2025-04-19

Propane, 1,1,3-tripropoxy- Chemical and Physical Properties

Names and Identifiers

    • Propane, 1,1,3-tripropoxy-
    • 1,1,3-tripropoxypropane
    • DTXSID70525513
    • 53963-14-7
    • SCHEMBL7151386
    • Inchi: 1S/C12H26O3/c1-4-8-13-11-7-12(14-9-5-2)15-10-6-3/h12H,4-11H2,1-3H3
    • InChI Key: PUSBSIKMEHSTQQ-UHFFFAOYSA-N
    • SMILES: O(CCC)C(CCOCCC)OCCC

Computed Properties

  • Exact Mass: 218.18828
  • Monoisotopic Mass: 218.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 11
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69

Propane, 1,1,3-tripropoxy- Related Literature

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